(S)-3-(Pyridin-3-yl)propyl 1-(3,3-dimethyl-2-oxopentanoyl)pyrrolidine-2-carboxylate
(S)-3-(Pyridin-3-yl)propyl 1-(3,3-dimethyl-2-oxopentanoyl)pyrrolidine-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
186452-09-5
VCID:
VC0120324
InChI:
InChI=1S/C20H28N2O4/c1-4-20(2,3)17(23)18(24)22-12-6-10-16(22)19(25)26-13-7-9-15-8-5-11-21-14-15/h5,8,11,14,16H,4,6-7,9-10,12-13H2,1-3H3/t16-/m0/s1
SMILES:
CCC(C)(C)C(=O)C(=O)N1CCCC1C(=O)OCCCC2=CN=CC=C2
Molecular Formula:
C20H28N2O4
Molecular Weight:
360.4 g/mol
(S)-3-(Pyridin-3-yl)propyl 1-(3,3-dimethyl-2-oxopentanoyl)pyrrolidine-2-carboxylate
CAS No.: 186452-09-5
Reference Standards
VCID: VC0120324
Molecular Formula: C20H28N2O4
Molecular Weight: 360.4 g/mol
| CAS No. | 186452-09-5 |
|---|---|
| Product Name | (S)-3-(Pyridin-3-yl)propyl 1-(3,3-dimethyl-2-oxopentanoyl)pyrrolidine-2-carboxylate |
| Molecular Formula | C20H28N2O4 |
| Molecular Weight | 360.4 g/mol |
| IUPAC Name | 3-pyridin-3-ylpropyl (2S)-1-(3,3-dimethyl-2-oxopentanoyl)pyrrolidine-2-carboxylate |
| Standard InChI | InChI=1S/C20H28N2O4/c1-4-20(2,3)17(23)18(24)22-12-6-10-16(22)19(25)26-13-7-9-15-8-5-11-21-14-15/h5,8,11,14,16H,4,6-7,9-10,12-13H2,1-3H3/t16-/m0/s1 |
| Standard InChIKey | OQAHHWOPVDDWHD-INIZCTEOSA-N |
| Isomeric SMILES | CCC(C)(C)C(=O)C(=O)N1CCC[C@H]1C(=O)OCCCC2=CN=CC=C2 |
| SMILES | CCC(C)(C)C(=O)C(=O)N1CCCC1C(=O)OCCCC2=CN=CC=C2 |
| Canonical SMILES | CCC(C)(C)C(=O)C(=O)N1CCCC1C(=O)OCCCC2=CN=CC=C2 |
| Synonyms | 3-(3-pyridyl)-1-propyl-(2S)-1-(3,3-dimethyl-1,2-dioxopentyl)-2-pyrrolidinecarboxylate GPI 1046 GPI-1046 |
| PubChem Compound | 445501 |
| Last Modified | Nov 11 2021 |
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